Cas no 109210-83-5 (Octadecanoic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester)

• Product Name: Octadecanoic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester
• CAS No: 109210-83-5
• MF: C₃₇H₇₄O₄
• MW: 582.981072902679
• CID: 1187779
• PubChem ID: 13848034
• Update Time: 2025-04-20

Octadecanoic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester
• (3-hexadecoxy-2-hydroxypropyl) octadecanoate
• UNII-C9C9A079XT
• DTXSID20883190
• Octadecanoic acid, monoester with 3-(hexadecyloxy)-1,2-propanediol
• C9C9A079XT
• Octadecanoic acid, 3-hexadecyloxy-2-hydroxypropyl ester
• Stearic acid, chimyl ester
• Chimyl stearate
• Q27275354
• 109210-83-5
• Octadecanoic acid, chimyl ester

• Inchi： 1S/C37H74O4/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-37(39)41-35-36(38)34-40-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h36,38H,3-35H2,1-2H3
• InChI Key： TURJEXLVQHKEBK-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCCCC)=O)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 582.55871084g/mol
• Monoisotopic Mass: 582.55871084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 55.8Ų